![molecular formula C17H15NO3 B1216845 2-[2-(4-Methylphenoxy)ethyl]isoindole-1,3-dione](/img/structure/B1216845.png)
2-[2-(4-Methylphenoxy)ethyl]isoindole-1,3-dione
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Overview
Description
2-[2-(4-methylphenoxy)ethyl]isoindole-1,3-dione is a member of phthalimides.
Scientific Research Applications
Synthesis and Derivative Studies
- Researchers have developed new polysubstituted isoindole-1,3-diones, including aromatic and tricyclic derivatives, showcasing the compound's versatility in synthesis (Tan et al., 2014).
- Another study focused on synthesizing hexahydro-1H-isoindole-1,3(2H)-dione derivatives, contributing to the compound's range in chemical applications (Tan et al., 2016).
Biological Activities
- Isoindole-1,3-dione derivatives, including the compound , have been evaluated for their xanthine oxidase inhibitory properties, significant in treating conditions like gout (Gunduğdu et al., 2020).
Chemical Properties and Structure Analysis
- The photophysical properties of related isoindole-1,3-dione derivatives have been studied, highlighting their potential in fluorescent applications (Deshmukh & Sekar, 2015).
- NMR spectroscopy has been used to characterize the structure of similar isoindole-1,3-dione derivatives, which is crucial for understanding their chemical behavior (Dioukhane et al., 2021).
Potential in Pharmacology
- Isoindole-1,3(2H)-dione derivatives have been explored for their anticancer activities, demonstrating the compound's potential in medical research (Tan et al., 2020).
- Investigations into serotonin receptor affinity and phosphodiesterase 10A inhibition of isoindole-1,3-dione derivatives have implications for antipsychotic drug development (Czopek et al., 2020).
properties
Molecular Formula |
C17H15NO3 |
---|---|
Molecular Weight |
281.3 g/mol |
IUPAC Name |
2-[2-(4-methylphenoxy)ethyl]isoindole-1,3-dione |
InChI |
InChI=1S/C17H15NO3/c1-12-6-8-13(9-7-12)21-11-10-18-16(19)14-4-2-3-5-15(14)17(18)20/h2-9H,10-11H2,1H3 |
InChI Key |
NOBUKRHMNLNIFS-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)OCCN2C(=O)C3=CC=CC=C3C2=O |
Canonical SMILES |
CC1=CC=C(C=C1)OCCN2C(=O)C3=CC=CC=C3C2=O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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